2-(4-iodophenoxy)-N'-[1-(2-thienyl)ethylidene]acetohydrazide

• IUPAC Name: 2-(4-iodophenoxy)-N-[(E)-1-thiophen-2-ylethylideneamino]acetamide
• InChI: InChI=1S/C14H13IN2O2S/c1-10(13-3-2-8-20-13)16-17-14(18)9-19-12-6-4-11(15)5-7-12/h2-8H,9H2,1H3,(H,17,18)/b16-10+
• InChI Key: VPWBDNMAABXGAT-MHWRWJLKSA-N
• Canonical SMILES: CC(=NNC(=O)COC1=CC=C(C=C1)I)C2=CC=CS2
• Isomeric SMILES: C/C(=N\NC(=O)COC1=CC=C(C=C1)I)/C2=CC=CS2
• Molecular Formula: C14H13IN2O2S
• Molecular Weight: 400.24 g/mol

Description

2-(4-iodophenoxy)-N'-[1-(2-thienyl)ethylidene]acetohydrazide, commonly known as ITA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the fields of medicine and biology. It is a derivative of hydrazide and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of ITA is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in cancer cell growth and inflammation. ITA has been shown to inhibit the activity of histone deacetylase, which is involved in cancer cell growth, and to inhibit the activity of cyclooxygenase-2, which is involved in inflammation.
Biochemical and Physiological Effects
ITA has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells, and to inhibit cancer cell proliferation. ITA has also been shown to decrease the production of inflammatory cytokines, which are involved in inflammation.

Advantages and Limitations for Lab Experiments

ITA has several advantages for lab experiments, including its high purity and stability. However, ITA is a highly reactive compound, and it requires careful handling and storage. Additionally, ITA can be expensive to synthesize, which can limit its use in some experiments.

Future Directions

There are several future directions for research on ITA. One area of research is the identification of the specific enzymes and proteins that ITA targets and the development of more potent inhibitors of these targets. Another area of research is the development of new synthetic methods for ITA that are more efficient and cost-effective. Finally, the potential use of ITA in combination with other drugs for the treatment of cancer and inflammatory diseases should be explored.

Synthesis Methods

ITA has been synthesized using various methods, including the reaction between 2-(4-iodophenoxy)acetic acid and 1-(2-thienyl)ethylidene hydrazinecarboxamide. Other methods include the reaction between 2-(4-iodophenoxy)acetyl chloride and 1-(2-thienyl)ethylidene hydrazinecarboxamide, and the reaction between 2-(4-iodophenoxy)acetohydrazide and 1-(2-thienyl)ethylidene isothiocyanate. The synthesis method used depends on the availability of reagents and the desired purity of the final product.

Scientific Research Applications

ITA has been extensively studied in scientific research, and its potential applications in medicine and biology have been identified. ITA has been shown to have anti-cancer properties, and it has been studied as a potential treatment for various types of cancer, including breast cancer, lung cancer, and colon cancer. ITA has also been studied for its anti-inflammatory properties and its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.